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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187 Get Quote

A comprehensive review of publicly available data for the compound identified by CAS number

56195-26-7 reveals a significant lack of detailed scientific information. This document outlines

the available data and highlights the current knowledge gaps.

Chemical Identity and Nomenclature
The compound assigned the CAS number 56195-26-7 is chemically identified as α-[2,3-

dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-

isoindol-1-ylidene]-1H-benzimidazole-2-acetonitrile.[1] It is important to note that the common

name "Nitron" is not associated with this specific CAS number in the available literature. The

name "Nitron" is more commonly linked to other chemical entities, such as the one with CAS

number 2218-94-2.

Table 1: Chemical Identification of CAS 56195-26-7

Identifier Value

CAS Number 56195-26-7

Chemical Name

α-[2,3-dihydro-3-[tetrahydro-1-(3-

methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-

pyrimidinylidene]-1H-isoindol-1-ylidene]-1H-

benzimidazole-2-acetonitrile

Molecular Formula C₂₆H₂₂N₆O₄[2]
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Physicochemical Properties
A thorough search of scientific databases and chemical supplier information did not yield any

quantitative data regarding the physicochemical properties of CAS 56195-26-7. Key

parameters such as melting point, boiling point, solubility, and pKa remain uncharacterized in

publicly accessible resources.

Table 2: Physicochemical Properties of CAS 56195-26-7

Property Value

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Biological Activity and Mechanism of Action
There is currently no available information in the public domain regarding the biological activity

or mechanism of action of CAS 56195-26-7. No studies describing its effects on biological

systems, potential therapeutic applications, or associated signaling pathways have been

identified.

Experimental Protocols
Detailed experimental methodologies for the synthesis, purification, or analysis of CAS 56195-

26-7 are not described in the searched scientific literature. While the compound is listed by

some chemical suppliers, specific protocols for its preparation or use in experimental settings

are not provided.

Signaling Pathways and Experimental Workflows
Due to the absence of research on the biological effects of CAS 56195-26-7, there are no

known signaling pathways, experimental workflows, or logical relationships to be visualized.
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Conclusion
The compound registered under CAS 56195-26-7 is a poorly characterized molecule. While its

chemical structure and formula are known, there is a complete lack of publicly available data on

its fundamental physicochemical properties, biological activity, and mechanism of action.

Consequently, for researchers, scientists, and drug development professionals, this compound

represents an unexplored area of chemical space. Further investigation would be required to

determine any of its basic properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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